Cas no 583-91-5 (2-Hydroxy-4-(methylthio)butyric acid)

• Product Name: 2-Hydroxy-4-(methylthio)butyric acid
• CAS No: 583-91-5
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• MDL: MFCD00070490
• CID: 370865
• PubChem ID: 11427
• Update Time: 2025-11-02

2-Hydroxy-4-(methylthio)butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(methylthio)butyric acid
• 2-Hydroxy-4-(methylthio)butanoic acid
• 2-hydroxy-4-methylsulfanylbutanoic acid
• [14C]-DL-HMB
• 2-hydroxy-4-(methylthio)-butanoic acid
• 2-hydroxy-4-(methylthio)-butyric acid
• 4-methylmercapto-2-hydroxy-butyric acid
• 4-methylthio-2-hydroxybutyric acid
• Alimet
• Butanoic acid,2-hydroxy-4-(methylthio)
• Desmeninol
• Methionine hydroxy analog
• MHA acid
• MHA-FA
• alpha-Hydroxy-gamma-(methylthio)butyric acid
• gamma-(Methylmercapto)-alpha-hydroxybutyric acid
• gamma-(Methylthio)-alpha-hydroxybutyric acid
• 583-91-5
• A869459
• SR-01000944858-1
• DL-2-Hydroxy-4-(methylthio)butyric acid
• ONFOSYPQQXJWGS-UHFFFAOYSA-N
• AKOS009157403
• Butanoic acid, 2-hydroxy-4-(methylthio)-
• DL-2-Hydroxy-4-methylthiobuttersaeure
• 2-HYDROXY-4-METHYLTHIO-BUTANOIC ACID, (+/-)-
• CHEMBL2104213
• FT-0699945
• W-105391
• Z788000926
• (+-)-2-Hydroxy-4-(methylthio)butyric acid
• Desmeninol [INN]
• H11809
• EINECS 209-523-0
• DESMENINOL [WHO-DD]
• DTXSID50862236
• CHEBI:137228
• 2-Hydroxy-4-(methylthio)butyric acid, tech grade
• 2-Hydroxy-4-methylthiobutanoic acid
• (RS)-3-Hydroxy-4-(methylthio)buttersaeure
• Butyric acid, 2-hydroxy-4-(methylthio)-
• DESMENINOL [HSDB]
• UNII-Z94465H1Y7
• alpha-Hydroxy-gamma-methylmercaptobutyric acid
• dl-2-hydroxy-4-methylthio-butanoic acid
• SCHEMBL167046
• (+/-)-2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID
• 2-hydroxy-4-(methylthio)butanoate
• NS00014670
• EN300-103144
• Z94465H1Y7
• LMFA01050480
• 2-hydroxy-4-(methylsulfanyl)butanoic acid
• Q27295171
• 2-Hydroxy-4-(methylthio) butanoic acid
• 4857-44-7 (calcium[2:1] salt)
• HSDB 5700
• FT-0612550
• 4-methylsulfanyl-2-oxidanyl-butanoic acid
• SR-01000944858
• MFCD00070490
• 2-HYDROXY-4-(METHYLTHIO)BUTYRICACID
• alpha-Hydroxy-gamma-(methylmercapto)butyric acid
• (+/-)-2-Hydroxy-4-(methylthio)butanoic acid
• H0654
• 120-91-2
• DB-006142
• inverted exclamation markY85%(NT)

• MDL： MFCD00070490
• Inchi： 1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： ONFOSYPQQXJWGS-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)O

Computed Properties

• Exact Mass: 150.03500
• Monoisotopic Mass: 150.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 82.8

Experimental Properties

• Color/Form: The appearance is dark brown mucus. It has a special smell of sulfide.
• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250°C
• Boiling Point: 74°C
• Flash Point: 145.2 °C
• Refractive Index: 1.5151 (estimate)
• Solubility: Soluble (215 g/l) (25 º C),
• PSA: 82.83000
• LogP: 0.18500
• Merck: 5976

2-Hydroxy-4-(methylthio)butyric acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H303-H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310-P312
• Hazard Category Code： 23/24/25
• Safety Instruction： S26; S36/37/39; S45
• RTECS：ET4731500
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 2-Hydroxy-4-(methylthio)butyric acid

Comprehensive Overview of 2-Hydroxy-4-(methylthio)butyric acid (CAS No. 583-91-5): Properties, Applications, and Industry Trends

2-Hydroxy-4-(methylthio)butyric acid (HMTBA), with the CAS number 583-91-5, is a vital organic compound widely recognized in animal nutrition, pharmaceutical intermediates, and industrial applications. This sulfur-containing hydroxy acid serves as a precursor for methionine synthesis, a critical amino acid in livestock feed. Its unique chemical structure—combining a hydroxyl group (-OH) and a methylthio moiety (-SCH3)—grants it exceptional bioavailability and metabolic efficiency, making it a preferred alternative to traditional DL-methionine supplements.

In recent years, the demand for HMTBA has surged due to its role in sustainable agriculture and precision animal feeding. As consumers increasingly prioritize eco-friendly farming practices, this compound’s lower carbon footprint compared to conventional methionine sources aligns with global trends like the European Green Deal and circular economy initiatives. Researchers also highlight its potential in gut health optimization for poultry and swine, addressing frequent search queries such as "natural growth promoters for livestock" and "alternatives to antibiotic feed additives."

The synthesis of CAS 583-91-5 involves catalytic oxidation of 4-(methylthio)-2-butanone, yielding a high-purity product with minimal environmental impact. Analytical techniques like HPLC and GC-MS ensure compliance with stringent feed-grade specifications, a topic often searched by quality control professionals. Notably, its chelating properties have sparked interest in niche applications, including metal ion stabilization in industrial processes and cosmetic formulations where mild exfoliation is desired.

Market analysts project steady growth for 2-Hydroxy-4-(methylthio)butanoic acid (an IUPAC synonym) driven by Asia-Pacific’s expanding aquaculture sector and North America’s focus on feed efficiency benchmarks. Frequently asked questions like "HMTBA vs. DL-methionine cost analysis" or "dosage recommendations for broiler chickens" reflect end-users’ practical concerns. Regulatory approvals from EFSA and FDA further bolster its adoption, while ongoing R&D explores its utility in biodegradable polymers—a hot topic in green chemistry forums.

From a molecular perspective, the chirality of 583-91-5 influences its biological activity, with the D-isomer exhibiting superior metabolic uptake. This nuance is crucial for formulators seeking to maximize nutrient retention rates—a key metric in modern animal husbandry. Additionally, its water solubility (>500 g/L at 20°C) simplifies integration into liquid feed systems, answering common queries about "handling hygroscopic feed additives."

Emerging studies investigate HMTBA’s role in mitigating heat stress in livestock, particularly relevant amid rising global temperatures. This aligns with search trends for "climate-resilient animal nutrition" and positions the compound as a future-proof solution. Storage recommendations (e.g., avoiding prolonged exposure to >40°C) and compatibility with vitamin premixes are frequently documented in technical datasheets, addressing practical industry pain points.

In conclusion, 2-Hydroxy-4-(methylthio)butyric acid (CAS 583-91-5) represents a nexus of nutritional science, industrial chemistry, and environmental stewardship. Its multifaceted applications—from enhancing feed conversion ratios to enabling sustainable protein production—ensure its continued relevance in a resource-constrained world. As innovation progresses, this compound will likely play pivotal roles in cellular agriculture and bio-based material development, cementing its status as a cornerstone of modern biochemical applications.